Cas no 1835-49-0 (Tetrafluoroterephthalonitrile)

Tetrafluoroterephthalonitrile is a fluorinated aromatic nitrile compound characterized by its high thermal stability, chemical resistance, and electron-withdrawing properties. The presence of four fluorine atoms and two nitrile groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it a valuable intermediate in the synthesis of advanced polymers, agrochemicals, and pharmaceuticals. Its robust molecular structure contributes to improved performance in high-temperature applications and corrosion-resistant materials. The compound's electron-deficient nature also facilitates its use in organic electronics and specialty coatings. Tetrafluoroterephthalonitrile is particularly noted for its purity and consistency, ensuring reliable performance in demanding industrial and research applications.

Tetrafluoroterephthalonitrile structure

Product Name:Tetrafluoroterephthalonitrile

CAS No:1835-49-0

MF:C₈F₄N₂

MW:200.092615127563

MDL:MFCD00001776

CID:42062

PubChem ID:24846643

Update Time:2025-05-28

Tetrafluoroterephthalonitrile Chemical and Physical Properties

Names and Identifiers

- 2,3,5,6-Tetrafluoroterephthalonitrile
- Perfluoroterephthalonitrile
- 1,4-Dicyano-2,3,5,6-tetrafluorobenzene
- 1,4-Dicyanotetrafluorobenzene
- 2,3,5,6-tetrafluoro-4-benzenedicarbonitrile
- Diamond 2031
- Terephthalonitrile, tetrafluoro-
- tetrafluoroterephthalodinitrile
- 2,3,5,6-tetrafluoro-1,4-benzenedicarbonitrile
- 2,3,5,6-Tetrafluoro-terephthalonitrile
- Tetrafluoroterephthalonitrile
- 1,4-Dicyanobenzene
- 2,3,5,6-Tetrafluoro-1,4-dicyanobenzene
- 2,3,5,6-tetrafluoroisophthalonitrile
- p-Benzenedicarbonitrile
- p-Phthalodinitrile
- Terephthalic acid dinitrile
- Terephthalonitrile
- Terephthalonitrile,tetrafluoro
- tetrafluoroterephthalonitile
- Tetrafluoro-t-phthalonitrile
- 1,4-BENZENEDICARBONITRILE, 2,3,5,6-TETRAFLUORO-
- 2,3,5,6-tetrafluorobenzene-1,4-dicarbonitrile
- PCRSJGWFEMHHEW-UHFFFAOYSA-N
- tetrafluorobenzene-1,4-dicarbonitrile
- 1
- UNII-K9NAY7JK97
- 2,5,6-Tetrafluoroterephthalonitrile
- K9NAY7JK97
- J-011756
- EINECS 217-397-3
- NSC-97007
- A20998
- 1835-49-0
- CS-W010493
- AC-26104
- Tetrafluoroterephthalonitrile, 99%
- 2,5,6-Tetrafluoro-1,4-benzenedicarbonitrile
- AKOS005063551
- DTXSID1075141
- SCHEMBL57543
- 1,2,4,5-tetrafluoro-3,6-dicyanobenzene
- 4-Thiomorpholinepropanoicacid
- AM84637
- CHEMBL3248223
- MFCD00001776
- WLN: NCR BF CF EF FF DCN
- NSC97007
- YSZC139
- FT-0633873
- 1,4-Dicyano-2,3,5,6-tetrafluorobenzene;2,3,5,6-tetrafluoro-4-benzenedicarbonitrile
- NSC 97007
- tetrafluoro-p-dicyanobenzene
- PS-10080
- T1050
- NS00045727
- Tetrafluoroterephthalonitrile,97%
- Perfluoroterephthalonitrile 99%
- Tetrafluoroterephthalonitrile, 2,3,5,6-Tetrafluorobenzene-1,4-dicarbonitrile, 1,4-Dicyanoperfluorobenzene
- 2,3,5,6-Tetrafluorobenzene-1,4-dicarbonitrile, Perfluoroterephthalonitrile
- 2,4,5,6-Tetrafluorobenzene-1,4-dicarbonitrile
- DB-007911
- STK731076
- Terephthalonitrile, tetrafluoro-(8CI)
- DTXCID4035839
- TFTPN
- 2,3,5,6-TETRAFLUORO TEREPHTHALONITRILE
- 217-397-3
- FT105324
- MDL： MFCD00001776
- Inchi： 1S/C8F4N2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11
- InChI Key： PCRSJGWFEMHHEW-UHFFFAOYSA-N
- SMILES： FC1C(=C(C#N)C(=C(C=1C#N)F)F)F

Computed Properties

Exact Mass: 200.00000
Monoisotopic Mass: 199.999761
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 47.6

Experimental Properties

Color/Form: crystal
Density: 1.6184 (estimate)
Melting Point: 196.0 to 200.0 deg-C
Boiling Point: 243.3 °C at 760 mmHg
Flash Point: 100.9 °C
Refractive Index: 1.474
Solubility: Soluble in hot methanol.
PSA: 47.58000
LogP: 1.98636
Solubility: Not determined

Tetrafluoroterephthalonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301,H315,H319,H335
Warning Statement： P261,P301+P310,P305+P351+P338
Hazardous Material transportation number：UN 3439 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25-36/37/38
Safety Instruction： S26-S45-S37/39-S22
RTECS：CZ1955000
Hazardous Material Identification：
HazardClass：6.1(b)
PackingGroup：III
Risk Phrases：R20/21; R25; R36/37/38
Packing Group：III
Safety Term：6.1(b)
Packing Group：III
Hazard Level：6.1(b)
Storage Condition：2-8°C

Tetrafluoroterephthalonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tetrafluoroterephthalonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009426-25g	Tetrafluoroterephthalonitrile	1835-49-0	98%	25g	￡38.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103095-1g	Tetrafluoroterephthalonitrile	1835-49-0	99%	1g	￥39.00	2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103095-25g	Tetrafluoroterephthalonitrile	1835-49-0	99%	25g	¥329.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103095-5g	Tetrafluoroterephthalonitrile	1835-49-0	99%	5g	¥107.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T103095-100g	Tetrafluoroterephthalonitrile	1835-49-0	99%	100g	¥1158.90	2023-09-01
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	ST8216-25g	Tetrafluoroterephthalonitrile	1835-49-0	≥98%	25g	￥600元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	ST8216-5g	Tetrafluoroterephthalonitrile	1835-49-0	≥98%	5g	￥160元	2023-09-15
TRC	T205880-1g	Tetrafluoroterephthalonitrile	1835-49-0		1g	$92.00	2023-05-17
TRC	T205880-5g	Tetrafluoroterephthalonitrile	1835-49-0		5g	$287.00	2023-05-17
TRC	T205880-10g	Tetrafluoroterephthalonitrile	1835-49-0		10g	$115.00	2023-05-17

Tetrafluoroterephthalonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1835-49-0)Tetrafluoroterephthalonitrile

Order Number:sfd15912

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1835-49-0)2,3,5,6-四氟对苯二甲腈

Order Number:LE5872450

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

Tetrafluoroterephthalonitrile Related Literature

1. A novel intrinsically microporous ladder polymer and copolymers derived from 1,1′,2,2′-tetrahydroxy-tetraphenylethylene for membrane-based gas separation

Xiaohua Ma,Ingo Pinnau Polym. Chem. 2016 7 1244
2. A novel intrinsically microporous ladder polymer and copolymers derived from 1,1′,2,2′-tetrahydroxy-tetraphenylethylene for membrane-based gas separation

Xiaohua Ma,Ingo Pinnau Polym. Chem. 2016 7 1244
3. Synthesis, characterization and gas permeation properties of anthracene maleimide-based polymers of intrinsic microporosity

Muntazim Munir Khan,Gisela Bengtson,Silvio Neumann,Md. Mushfequr Rahman,Volker Abetz,Volkan Filiz RSC Adv. 2014 4 32148
4. Enhancing the rigidity of a network polymer of intrinsic microporosity by the combined use of phthalocyanine and triptycene components,

Mohammed Hashem,C. Grazia Bezzu,Benson M. Kariuki,Neil B. McKeown Polym. Chem. 2011 2 2190
5. Hexaphenylbenzene-based polymers of intrinsic microporosity

Rhys Short,Mariolino Carta,C. Grazia Bezzu,Detlev Fritsch,Benson M. Kariuki,Neil B. McKeown Chem. Commun. 2011 47 6822

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